2-(2-methoxyphenyl)-N-((3-(thiophen-2-yl)pyrazin-2-yl)methyl)acetamide

• IUPAC Name: 2-(2-methoxyphenyl)-N-[(3-thiophen-2-ylpyrazin-2-yl)methyl]acetamide
• InChI: InChI=1S/C18H17N3O2S/c1-23-15-6-3-2-5-13(15)11-17(22)21-12-14-18(20-9-8-19-14)16-7-4-10-24-16/h2-10H,11-12H2,1H3,(H,21,22)
• InChI Key: WNPOSYRMAYXCKJ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CC(=O)NCC2=NC=CN=C2C3=CC=CS3
• Molecular Formula: C18H17N3O2S
• Molecular Weight: 339.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves multi-step reactions, often starting with esterification or coupling reactions. For instance, the synthesis of 2-Phenyl-N-(pyrazin-2-yl)acetamide was achieved through a coupling reaction, followed by crystallization using a toluene and methanol mixture . Similarly, other compounds like methxyl-2-(methoxyimino)-2-[2-(tetrahydro-2H-pyran-2-yloxy)phenyl]acetate were synthesized through a series of reactions starting from esterification, indicating a common approach in the synthesis of complex acetamides .

Molecular Structure Analysis

The molecular structure of related compounds has been investigated using various spectroscopic methods and theoretical calculations. For example, the optimized molecular structure and vibrational frequencies of 2-phenyl-N-(pyrazin-2-yl)acetamide were studied using XRD diffraction, FT-IR, NMR spectroscopies, and DFT calculations . The geometrical parameters obtained from these studies were in agreement with experimental data, providing insights into the stability of the molecule and the nature of intermolecular interactions.

Chemical Reactions Analysis

The chemical reactivity of similar compounds has been explored in the context of synthesizing heterocyclic systems. For instance, methyl and phenylmethyl 2-acetyl-3-{[2-(dimethylamino)-1-(methoxycarbonyl)ethenyl]amino}prop-2-enoates were used as reagents for the preparation of various heterocyclic compounds, demonstrating the versatility of acetamide derivatives in organic synthesis .

Physical and Chemical Properties Analysis

The physical and chemical properties of acetamide derivatives have been characterized through multiple techniques. The crystal structure of 2-acetamido-N-benzyl-2-(methoxyamino)acetamides revealed the presence of classical N-H...O hydrogen bonds and non-standard C-H...O hydrogen bonds, which contribute to the formation of planar hydrophilic and hydrophobic areas within the crystal lattice . Additionally, the safety and toxicity profiles of these compounds have been assessed, as in the case of a flavoring substance from chemical group 30, which showed no adverse effects in a 90-day oral gavage study in rats .

Scientific Research Applications

Organic Synthesis and Coordination Chemistry

Chloroacetamides, including structurally related compounds, have been extensively studied for their selective herbicidal activity and synthesis methodologies. For instance, chloroacetamide derivatives like alachlor and metazachlor exhibit selective pre-emergent or early post-emergent herbicidal properties, useful in controlling annual grasses and broad-leaved weeds in various crops (Weisshaar & Böger, 1989). Additionally, novel coordination complexes constructed from pyrazole-acetamide derivatives have shown significant antioxidant activity, demonstrating the compound's potential in developing new antioxidant agents (Chkirate et al., 2019).

Medicinal Chemistry and Pharmacology

Compounds with the acetamide group have been researched for their therapeutic potential. A study on the synthesis, crystal structure, and characterization of 2-Phenyl-N-(pyrazin-2-yl)acetamide revealed insights into its molecular structure, which could inform the design of drug molecules with improved pharmacokinetic properties (Nayak et al., 2014). Furthermore, the chemoselective acetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide using immobilized lipase highlights a green chemistry approach to synthesizing intermediates for antimalarial drugs, underscoring the relevance of acetamide derivatives in pharmaceutical synthesis (Magadum & Yadav, 2018).

Safety and Regulatory Perspectives

The safety evaluation of flavoring substances such as 2-(4-methylphenoxy)-N-(1H-pyrazol-3-yl)-N-(thiophen-2-ylmethyl)acetamide provides a regulatory perspective on the use of such compounds in food applications. The European Food Safety Authority (EFSA) conducted a detailed safety assessment, concluding no safety concerns at the estimated level of dietary exposure, highlighting the importance of rigorous safety evaluations in the application of chemical compounds (Younes et al., 2018).